Cas no 2228725-25-3 (tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate
• CAS No: 2228725-25-3
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6173067
• PubChem ID: 165668131
• Update Time: 2025-06-28

tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate
• tert-butyl N-[2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenyl]carbamate
• 2228725-25-3
• EN300-1898090

• Inchi： 1S/C17H26N2O5/c1-17(2,3)24-16(21)19-13-8-12(9-14(22-4)15(13)20)23-11-6-5-7-18-10-11/h8-9,11,18,20H,5-7,10H2,1-4H3,(H,19,21)
• InChI Key： RXJOHTUXMLDXED-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC)C1CNCCC1

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89Ų

Additional information on tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate

Introduction to Tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2228725-25-3)

Tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate, identified by its CAS number 2228725-25-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation.

The molecular structure of tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate is characterized by a phenyl ring substituted with various functional groups, including hydroxyl, methoxy, and piperidinyl moieties. These substituents contribute to the compound's unique chemical properties and potential biological interactions. The presence of the carbamate group further enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate has emerged as a compound of interest due to its potential pharmacological effects. Studies have suggested that this molecule may interact with various enzymes and receptors, thereby modulating cellular processes. Such interactions are crucial for the development of drugs that can effectively treat a range of diseases.

One of the most compelling aspects of tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate is its versatility in drug design. The compound's structural features allow for modifications that can fine-tune its biological activity. This flexibility is particularly important in the early stages of drug development, where researchers aim to optimize potency, selectivity, and pharmacokinetic properties. The carbamate group, in particular, provides a site for further chemical manipulation, enabling the creation of derivatives with enhanced therapeutic profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets. These predictions are invaluable for guiding experimental design and reducing the time required to identify promising drug candidates. By leveraging computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The synthesis of tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate represents another area of significant interest. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Innovations in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies. The ability to produce this compound reliably is essential for advancing its development into a viable therapeutic agent.

In preclinical studies, tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate has demonstrated potential in several disease models. Research has shown that it may exert effects on pathways associated with inflammation, pain, and neurodegeneration. These findings are particularly exciting given the unmet medical needs in these areas. However, further research is necessary to fully understand the compound's mechanism of action and long-term safety profile.

The role of piperidinyl moieties in enhancing biological activity is another key focus of research related to tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate. Piperidine derivatives are well-known for their ability to improve oral bioavailability and binding affinity to biological targets. By incorporating this structural element into the molecule, researchers aim to enhance the compound's therapeutic potential while minimizing side effects.

The hydroxyl and methoxy groups present in tert-butyl N-2-hydroxy-3-methoxy-5-(piperidin-3-yloxy)phenylcarbamate also play critical roles in its chemical behavior. These functional groups can participate in hydrogen bonding interactions, which are important for binding affinity and specificity. Additionally, they can influence metabolic stability, affecting how the compound is processed within the body. Understanding these interactions is crucial for optimizing drug design and ensuring efficacy.

Ongoing research efforts are focused on elucidating the detailed pharmacological properties of tert-butyl N-2-hydroxy-3-methoxy-piperidine derivative. Studies are underway to investigate its effects on specific enzymes and receptors relevant to various diseases. By gaining deeper insights into its mechanism of action, researchers can identify ways to enhance its therapeutic benefits while reducing potential adverse effects.

The development of novel drug candidates like Tert-butyl N-piperidine derivative relies heavily on collaboration between academic institutions, pharmaceutical companies, and regulatory agencies. This interdisciplinary approach ensures that research is conducted ethically and efficiently, with a focus on bringing safe and effective treatments to patients worldwide. The journey from laboratory discovery to clinical application is complex but essential for addressing global health challenges.

In conclusion, Tert-butyl N-polyfunctional phenylenecarbamate represents a promising candidate for further development in pharmaceuticals. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new insights into its potential applications, this compound holds great promise for contributing to advancements in medicine.